(3-(Benzyloxy)-5-(benzyloxymethyl)-2-methyl-pyridin-4-yl)methanol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(3-(Benzyloxy)-5-(benzyloxymethyl)-2-methyl-pyridin-4-yl)methanol is a pyridine derivative featuring two benzyl ether groups at positions 3 and 5, a hydroxymethyl group at position 4, and a methyl group at position 2. This compound is likely utilized as a synthetic intermediate in pharmaceutical chemistry, given the prevalence of benzyl-protecting groups in drug development (e.g., TLR agonist precursors in and nucleoside analogs in ). Its structure combines lipophilic benzyl moieties with polar hydroxymethyl functionality, balancing solubility and reactivity for further derivatization.
Properties
CAS No. |
25183-10-2 |
|---|---|
Molecular Formula |
C22H23NO3 |
Molecular Weight |
349.4 g/mol |
IUPAC Name |
[2-methyl-3-phenylmethoxy-5-(phenylmethoxymethyl)pyridin-4-yl]methanol |
InChI |
InChI=1S/C22H23NO3/c1-17-22(26-15-19-10-6-3-7-11-19)21(13-24)20(12-23-17)16-25-14-18-8-4-2-5-9-18/h2-12,24H,13-16H2,1H3 |
InChI Key |
XDAGTQTURXXFRL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC=C(C(=C1OCC2=CC=CC=C2)CO)COCC3=CC=CC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Variations in Heterocyclic Cores
Pyridine vs. Pyrimidine Derivatives :
The target compound’s pyridine core differs from pyrimidine-based analogs like 6-[(3-benzyloxy-2-benzyloxymethyl)propyl]-1,3-dimethoxymethyl-5-methylpyrimidin-2,4-dione (). Pyrimidines with 2,4-dione groups exhibit enhanced hydrogen-bonding capacity and acidity due to electron-withdrawing effects, contrasting with the pyridine’s basic nitrogen.- Key Impact : Pyridine derivatives may display higher membrane permeability due to reduced polarity compared to pyrimidin-diones.
- Furanone and Purine Systems: Compounds such as (4R,5R)-5-(benzyloxymethyl)-3,3-difluoro-4-hydroxy-dihydrofuran-2(3H)-one () and purine derivatives () incorporate oxygen- or nitrogen-rich bicyclic frameworks.
Substituent Positioning and Functional Groups
- Chloromethyl vs. Benzyloxymethyl: The analog [5-(benzyloxy)-4-(chloromethyl)-3-pyridinyl]methanol () replaces the benzyloxymethyl group with a chloromethyl moiety. Reactivity: The chloromethyl group is more electrophilic, enabling nucleophilic substitution reactions, while benzyloxymethyl offers stability and requires deprotection (e.g., hydrogenolysis) for further modification. Synthetic Yield: reports yields up to 61% for chloromethyl derivatives, contrasting with the 17% yield for a structurally related pyridine-imidazo hybrid ().
Benzyloxy vs. Methoxybenzyloxy Groups :
Analogs like 3-benzyloxy-4-chloromethyl-5-(4-methoxy-benzyloxymethyl)-pyridine () introduce methoxy-substituted benzyl groups, increasing electron density and altering lipophilicity (logP).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
